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This document provides detailed application notes and protocols for the use of Yoda2, a potent

and specific activator of the mechanosensitive ion channel Piezo1, in the context of red blood

cell (RBC) research. Understanding the role of Piezo1 in RBC physiology and pathophysiology

is crucial, and Yoda2 serves as a critical tool in these investigations. These notes are intended

to guide researchers in designing and executing experiments to probe Piezo1 function in both

healthy and diseased erythrocytes.

Introduction to Yoda2 and Piezo1 in Red Blood Cells
Piezo1 is a large, mechanically activated non-selective cation channel abundantly present in

human red blood cells.[1] Its primary role in RBCs is in the regulation of cell volume.[1]

Mechanical stimuli, such as those encountered during circulation, trigger the opening of

Piezo1, leading to an influx of cations, most notably calcium (Ca²⁺).[1][2] This rise in

intracellular Ca²⁺ subsequently activates the Ca²⁺-sensitive potassium channel known as the

Gardos channel (KCa3.1).[1][3][4] Activation of the Gardos channel results in potassium and

water efflux, leading to cellular dehydration and hyperpolarization of the cell membrane.[1][2][3]

[4]

Genetic mutations in the PIEZO1 gene can lead to gain-of-function alterations, resulting in a

condition known as hereditary xerocytosis, which is characterized by dehydrated red blood

cells.[1][3][4] Yoda2, a small molecule agonist, provides a reliable method for chemically

inducing Piezo1 activation, thereby mimicking the effects of mechanical stimulation or disease-
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causing mutations.[1][3] This allows for controlled studies of ion channel function, downstream

signaling pathways, and the overall cellular response in RBCs.[3][4][5]

Comparative Efficacy of Yoda2 and Yoda1
Yoda2 has been demonstrated to be a more potent activator of Piezo1 in red blood cells

compared to its predecessor, Yoda1. The following table summarizes the key quantitative data

comparing the two compounds.

Parameter Yoda2 Yoda1 Reference

Patch Clamp (EC50) 305 nM 1391 nM [3]

Calcium Influx (EC50)

Not explicitly

calculated, but shown

to be more potent

than Yoda1

Not explicitly

calculated
[6]

Membrane

Hyperpolarization

(EC50)

Induces

hyperpolarization at

lower concentrations

than Yoda1

Induces

hyperpolarization
[3][7]

Signaling Pathway of Yoda2-Induced Effects in Red
Blood Cells
The activation of Piezo1 by Yoda2 initiates a well-defined signaling cascade within the red

blood cell, ultimately leading to changes in cell volume and membrane potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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